Synergistic or antagonistic effect of lanthanides on Rose Bengal photophysics in upconversion nanohybrids?†

Nanoscale Pub Date: 2023-11-20 DOI: 10.1039/D3NR03774F

Abstract

A nanohybrid made of a xanthenic dye, rose bengal, grafted to an ytterbium and erbium codoped upconversion nanoparticle (UCNP) served as a proof-of-concept to evaluate the fundamental mechanisms which govern the dye photophysics upon interaction with the UCNP. Both photoactive lanthanides strongly influence the singlet and triplet excited states of rose bengal.

Graphical abstract: Synergistic or antagonistic effect of lanthanides on Rose Bengal photophysics in upconversion nanohybrids?
Synergistic or antagonistic effect of lanthanides on Rose Bengal photophysics in upconversion nanohybrids?†
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